N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-2-(o-tolyl)acetamide
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Description
N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-2-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C18H18N2OS2 and its molecular weight is 342.48. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Compounds with thiazole derivatives have shown promising results in anticancer research. For instance, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and evaluated for their anticancer activity. These compounds exhibited selective cytotoxicity against A549 human lung adenocarcinoma cells, with certain derivatives demonstrating high selectivity and apoptosis-inducing capabilities, comparable to that of cisplatin in some instances (A. Evren et al., 2019).
Antimicrobial and Antifungal Applications
Thiazole derivatives have also been explored for their antimicrobial and antifungal activities. A series of new N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide compounds were synthesized, showing significant in vitro antibacterial activity against common pathogens such as Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Aspergillus niger and Candida albicans (B. A. Baviskar et al., 2013).
Materials Science Applications
Thiazole-based compounds have been investigated for their optoelectronic properties, which are essential for developing new materials for electronic and photonic applications. Specifically, thiazole-containing monomers were synthesized and subjected to electrochemical polymerization to study the optoelectronic properties of the resultant conducting polymers. These materials exhibited promising optical band gaps and switching times, indicating their potential in optoelectronic device applications (P. Camurlu & N. Guven, 2015).
Properties
IUPAC Name |
2-(2-methylphenyl)-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS2/c1-12-6-3-4-7-14(12)10-17(21)19-11-16-13(2)20-18(23-16)15-8-5-9-22-15/h3-9H,10-11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWVOLMSAGILDKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NCC2=C(N=C(S2)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.